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Introduction

E-64d, also known as Aloxistatin or EST, is a synthetic, cell-permeable, and irreversible
inhibitor of cysteine proteases.[1][2] It is the ethyl ester prodrug of E-64c, which is the active
form of the inhibitor.[3][4] Originally developed as an analog of the natural product E-64, which
was first isolated from the fungus Aspergillus japonicus in 1978, E-64d possesses enhanced
membrane permeability, making it a valuable tool for both in vitro and in vivo studies.[5][6] Its
high specificity for cysteine proteases, such as cathepsins and calpains, over other protease
classes like serine or aspartic proteases, combined with its low toxicity, has established E-64d
as a critical compound in diverse research fields.[5][7] This guide provides a comprehensive
technical overview of E-64d, including its mechanism of action, quantitative inhibitory data,
biological applications, and detailed experimental protocols.

Chemical and Physical Properties

E-64d is a small molecule characterized by an epoxysuccinyl peptide structure.[8] Its
physicochemical properties are crucial for its function as a cell-permeable prodrug. The ethyl
ester group increases its lipophilicity, facilitating its passage across cellular membranes.[6]
Once inside the cell, endogenous esterases hydrolyze E-64d to its active carboxylate form, E-
64c.[3][9]

Table 1: Physicochemical Properties of E-64d
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nonyms
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CAS Number 88321-09-9 [1][12]
Molecular Formula C17H30N205 [10][12]
Molecular Weight 342.43 g/mol [12]
Purity Typically =98% [10][12]
Appearance Crystalline solid / Powder [4]

| Solubility | Soluble in DMSO (e.g., 30 mg/mL), Ethanol (e.g., 10 mg/mL). Limited solubility in
aqueous solutions. |[4][11][12] |

Mechanism of Action

E-64d exerts its inhibitory effect through its active metabolite, E-64c. The core of its mechanism
is the irreversible covalent modification of the target enzyme's active site.

o Cellular Uptake and Activation: E-64d, being membrane-permeable, readily enters intact
cells.[1] Intracellular esterases then hydrolyze the ethyl ester group, converting the prodrug
E-64d into its active, free-acid form, E-64c.[3]

o Covalent Inhibition: The E-64c molecule contains a reactive trans-epoxysuccinyl group.[13]
The catalytic cysteine residue in the active site of a target protease performs a nucleophilic
attack on one of the electrophilic carbons of the epoxide ring.[5]

« Irreversible Thioether Bond Formation: This attack opens the epoxide ring and results in the
formation of a stable, irreversible thioether bond between the inhibitor and the enzyme's
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active site cysteine.[5][13] This covalent modification permanently inactivates the enzyme, as
it can no longer participate in catalysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b1665256?utm_src=pdf-custom-synthesis
https://www.apexbt.com/e-64d.html
https://en.wikipedia.org/wiki/Aloxistatin
https://pmc.ncbi.nlm.nih.gov/articles/PMC4317342/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4317342/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4317342/
https://www.biomol.com/products/chemicals/biochemicals/e-64d-cay13533-1
https://agscientific.com/blog/e-64-faqs.html
https://www.jstage.jst.go.jp/article/bpb1978/9/8/9_8_672/_article/-char/ja/
https://www.jstage.jst.go.jp/article/bpb1978/9/8/9_8_672/_article/-char/ja/
https://www.selleckchem.com/products/e-64.html
https://www.sigmaaldrich.com/US/en/product/sigma/e8640
https://www.biocompare.com/pfu/111790/soids/2423302/Chemicals_and_Reagents/E-64-D
https://www.abcam.com/en-us/products/biochemicals/e-64d-aloxistatin-cathepsin-b-and-l-inhibitor-ab144048
https://www.caymanchem.com/product/13533/e-64d
https://www.tocris.com/products/e-64d_4545
https://pubmed.ncbi.nlm.nih.gov/10380357/
https://pubmed.ncbi.nlm.nih.gov/10380357/
https://www.benchchem.com/product/b1665256#e-64d-as-a-cysteine-protease-inhibitor
https://www.benchchem.com/product/b1665256#e-64d-as-a-cysteine-protease-inhibitor
https://www.benchchem.com/product/b1665256#e-64d-as-a-cysteine-protease-inhibitor
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1665256?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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